Cas no 2034597-05-0 (2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide)

• Product Name: 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide
• CAS No: 2034597-05-0
• MF: C₁₅H₁₄FN₅O₃
• MW: 331.301765918732
• CID: 5995435
• PubChem ID: 92129378
• Update Time: 2025-08-05

2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide
• 2-(2-fluorophenoxy)-N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)propanamide
• 2034597-05-0
• 2-(2-fluorophenoxy)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]propanamide
• 2-(2-fluorophenoxy)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)propanamide
• AKOS026694455
• F6524-4683

• Inchi： 1S/C15H14FN5O3/c1-9(24-11-5-3-2-4-10(11)16)14(22)18-8-12-19-20-13-15(23)17-6-7-21(12)13/h2-7,9H,8H2,1H3,(H,17,23)(H,18,22)
• InChI Key： WPCVUAYBWRSYQM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(NCC1=NN=C2C(NC=CN12)=O)=O

Computed Properties

• Exact Mass: 331.10806749g/mol
• Monoisotopic Mass: 331.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide

Introduction to 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide (CAS No: 2034597-05-0)

The compound 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide, identified by the CAS number 2034597-05-0, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorophenoxy group, a triazolo-pyrazine ring system, and a propanamide moiety. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the fluorophenoxy group is particularly notable due to its ability to enhance the lipophilicity of the molecule, which is a critical factor in drug design for improving bioavailability. Additionally, the triazolo-pyrazine ring system is known for its potential as a scaffold for various bioactive compounds, including kinase inhibitors and other enzyme-targeting agents.

The synthesis of this compound involves a series of carefully designed reactions that ensure the precise assembly of its constituent groups. Researchers have employed advanced methodologies such as Suzuki coupling and nucleophilic aromatic substitution to achieve high yields and purity. These methods not only demonstrate the versatility of modern synthetic chemistry but also pave the way for further modifications to explore its pharmacological properties.

In terms of biological activity, preliminary assays have shown promising results. The compound exhibits moderate inhibitory activity against several key enzymes implicated in inflammatory and neurodegenerative diseases. This suggests that it could serve as a lead compound for further optimization in drug discovery programs targeting these conditions.

Moreover, computational studies using molecular docking techniques have provided insights into the binding interactions of this compound with potential therapeutic targets. These studies reveal that the triazolo-pyrazine ring system plays a crucial role in stabilizing interactions within enzyme active sites, thereby enhancing its bioactivity.

The application of this compound extends beyond pharmacology. Its unique structure makes it an attractive candidate for materials science applications, particularly in the development of advanced materials with tailored electronic properties. The integration of such compounds into polymer systems could lead to innovations in electronics and optoelectronics.

In conclusion, the compound 2-(2-fluorophenoxy)-N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)propanamide represents a significant advancement in chemical research. Its versatile structure and promising biological activity position it as a valuable tool in both academic and industrial settings. Continued research into its properties and applications will undoubtedly yield further breakthroughs in various scientific domains.